Cas no 1806897-20-0 (3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid)

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid is a high-purity heterocyclic compound featuring a pyridine core substituted with chloro, difluoromethyl, nitro, and carboxylic acid functional groups. This multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring precise electronic and steric properties. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (carboxylic acid) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its difluoromethyl group contributes to metabolic stability, while the carboxylic acid moiety allows for further derivatization. Suitable for controlled reactions, it is commonly used in small-scale research and industrial applications demanding high selectivity.
3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid structure
1806897-20-0 structure
Product Name:3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid
CAS No:1806897-20-0
MF:C7H3ClF2N2O4
MW:252.559527635574
CID:4807638
Update Time:2025-10-30

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid
    • Inchi: 1S/C7H3ClF2N2O4/c8-2-1-3(12(15)16)5(7(13)14)11-4(2)6(9)10/h1,6H,(H,13,14)
    • InChI Key: MTPNZGDRRQOABO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C(=O)O)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 299
  • XLogP3: 1.8
  • Topological Polar Surface Area: 96

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029045574-250mg
3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid
1806897-20-0 97%
250mg
$950.40 2022-03-31
Alichem
A029045574-500mg
3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid
1806897-20-0 97%
500mg
$1,678.90 2022-03-31
Alichem
A029045574-1g
3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid
1806897-20-0 97%
1g
$3,069.40 2022-03-31

Additional information on 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid (CAS No. 1806897-20-0)

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid (CAS No. 1806897-20-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the nitropyridine family, which is known for its versatile applications in medicinal chemistry and material science. The presence of functional groups such as chloro, difluoromethyl, and nitro makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for nitropyridine derivatives has surged due to their potential in drug discovery and crop protection. Researchers are particularly interested in the 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid structure because of its unique electronic properties and reactivity. The difluoromethyl group is a key feature, as it can enhance the metabolic stability and bioavailability of pharmaceutical candidates. This aligns with the growing trend of fluorinated compounds in modern therapeutics, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 1806897-20-0 involves multi-step organic reactions, often starting from commercially available pyridine precursors. One common method includes the nitration of a chlorinated pyridine derivative, followed by selective functionalization to introduce the carboxylic acid moiety. The process requires careful control of reaction conditions to avoid unwanted byproducts, a challenge often discussed in organic synthesis forums and research papers. This compound's purity and yield are critical for downstream applications, making its production a focal point for fine chemical manufacturers.

From an application perspective, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid is primarily used as a building block in the development of active pharmaceutical ingredients (APIs). Its structural motifs are found in several drug candidates targeting infectious diseases and chronic conditions. For instance, the nitro group can act as a pharmacophore in antimicrobial agents, while the carboxylic acid functionality allows for further derivatization. These attributes make it a hot topic in medicinal chemistry webinars and patent filings.

Another area of interest is the compound's role in agrochemical formulations. The pyridine core is a common scaffold in herbicides and fungicides, and the addition of fluorine atoms can improve their efficacy and environmental profile. This resonates with the increasing global focus on sustainable agriculture, a subject frequently queried in search engines by farmers and researchers alike. Companies are investing in greener synthesis routes for such compounds to meet regulatory standards and consumer expectations.

Analytical characterization of CAS No. 1806897-20-0 typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound meets the stringent quality requirements for industrial use. Discussions about analytical method validation and impurity profiling are prevalent in online scientific communities, reflecting the compound's importance in quality control workflows.

In summary, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxylic acid (CAS No. 1806897-20-0) is a multifaceted compound with broad applications in life sciences and material engineering. Its synthesis, properties, and uses are subjects of ongoing research, making it a relevant keyword in scientific literature and industry reports. As the demand for fluorinated heterocycles and nitroaromatics continues to rise, this compound will likely remain a key player in innovation-driven sectors.

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